Cas no 57626-37-6 (Ethyl 6-methylimidazo2,1-bthiazole-5-carboxylate)

• Product Name: Ethyl 6-methylimidazo2,1-bthiazole-5-carboxylate
• CAS No: 57626-37-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD01060560
• CID: 836072
• PubChem ID: 671011
• Update Time: 2025-05-26

Ethyl 6-methylimidazo2,1-bthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate
• Ethyl 6-methylimidazo[2,1-b][1,3]thiazole-5-carboxylate
• 6-Methyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester
• Imidazo[2,1-b]thiazole-5-carboxylic acid, 6-methyl-, ethyl ester
• AC1LDOF3
• ETHYL 3-METHYL-IMIDAZO[2,1-B]THIAZOLE 4-CARBOXYLATE
• Ethyl-3-methyl-imidazo-2-1-b-thiazole-4-carboxylate
• HMS2459N13
• IDI1_002677
• SCHEMBL952278
• NSUFDDBQLKSSIN-UHFFFAOYSA-N
• BIM-0025606.P001
• BCP23471
• MLS000061584
• SY107018
• AKOS000118207
• 6-methyl-5-imidazo[2,1-b]thiazolecarboxylic acid ethyl ester
• Z57394137
• 6-methylimidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester
• CBMicro_025689
• AB00090177-01
• SMR000069914
• MFCD01060560
• CS-0006075
• EN300-24208
• J-521204
• ChemDiv2_003962
• 57626-37-6
• SDCCGMLS-0036882.P002
• AC-27204
• BDBM48956
• DTXSID90350021
• 6M-336S
• D72451
• CCG-12662
• HMS1380E02
• CHEMBL1478807
• cid_671011
• Ethyl 6-methylimidazo2,1-bthiazole-5-carboxylate

• MDL： MFCD01060560
• Inchi： 1S/C9H10N2O2S/c1-3-13-8(12)7-6(2)10-9-11(7)4-5-14-9/h4-5H,3H2,1-2H3
• InChI Key： NSUFDDBQLKSSIN-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(=O)OCC

Computed Properties

• Exact Mass: 210.04600
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 1.88090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on Ethyl 6-methylimidazo2,1-bthiazole-5-carboxylate

Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate (CAS No. 57626-37-6): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate, identified by its CAS number 57626-37-6, is a significant intermediate in the synthesis of various pharmacologically active compounds. This heterocyclic compound belongs to the imidazothiazole class, a scaffold that has garnered considerable attention in medicinal chemistry due to its diverse biological activities. The structure of Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate consists of a fused ring system comprising an imidazole and a thiazole moiety, linked by a methylene bridge at the 2-position of the imidazole ring and the 1-position of the thiazole ring. The presence of a methyl group at the 6-position and a carboxylate ester group at the 5-position enhances its reactivity and makes it a valuable building block for further chemical modifications.

The pharmaceutical industry has extensively explored derivatives of imidazothiazole due to their potential as antimicrobial, anti-inflammatory, anticancer, and antiviral agents. The carboxylate ester group in Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate provides a versatile handle for further functionalization, allowing for the introduction of various pharmacophores through ester hydrolysis or transesterification reactions. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel therapeutic entities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Imidazothiazoles, in particular, have been implicated in several pharmacological pathways. For instance, studies have demonstrated that certain imidazothiazole derivatives exhibit potent inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are involved in various physiological and pathological processes. The methyl-substituted imidazothiazole scaffold has also shown promise in modulating immune responses, making it a relevant candidate for immunomodulatory therapies.

In the realm of oncology, researchers have identified several imidazothiazole derivatives that exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. The mechanism of action often involves interference with critical signaling pathways such as MAPK and PI3K/Akt. The structural features of Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate, including the fused heterocyclic system and the ester functionality, contribute to its ability to interact with biological targets in a specific manner. This specificity is crucial for developing drugs with high efficacy and low toxicity.

The synthesis of Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route begins with the condensation of 2-amino-thiophene-3-carboxylic acid with glyoxal or its derivatives to form an imidazo[2,1-b]thiazole core. Subsequent methylation at the 6-position followed by esterification at the 5-position yields the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications.

The growing interest in green chemistry has also influenced the synthesis of Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate. Researchers are increasingly adopting solvent-free reactions, catalytic methods, and microwave-assisted synthesis to minimize waste and improve yields. These sustainable approaches align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high standards of product quality.

In conclusion, Ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylate (CAS No. 57626-37-6) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.